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Compound of Interest

Compound Name: 3,5-Difluoro-4-methylbenzylamine

Cat. No.: B12082660

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (3,5-Difluoro-4-

methylphenyl)methanamine, a fluorinated benzylamine derivative of significant interest in

medicinal chemistry and synthetic organic chemistry. The strategic placement of fluorine atoms

and a methyl group on the phenyl ring imparts unique electronic and steric properties, making it

a valuable building block for novel therapeutic agents and functional materials.

Nomenclature and Chemical Identity
The compound is systematically named according to IUPAC conventions, which provides an

unambiguous structural description.
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Identifier Value

IUPAC Name (3,5-Difluoro-4-methylphenyl)methanamine

CAS Number 168311-39-7

Molecular Formula C₈H₉F₂N

Molecular Weight 157.16 g/mol

Canonical SMILES CC1=C(C=C(C=C1F)CN)F

Synthesis and Manufacturing
The synthesis of (3,5-Difluoro-4-methylphenyl)methanamine is most commonly achieved

through a reductive amination pathway starting from the corresponding aldehyde, 3,5-Difluoro-

4-methylbenzaldehyde. This method is favored for its high efficiency and operational simplicity.

Workflow: Reductive Amination Synthesis
The process involves two primary stages: the formation of an imine intermediate followed by its

reduction to the target amine.
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Step 1: Imine Formation

Step 2: Reduction

Step 3: Workup & Purification
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Caption: Synthetic workflow for (3,5-Difluoro-4-methylphenyl)methanamine.
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Detailed Experimental Protocol
This protocol describes a laboratory-scale synthesis via the Delepine reaction, an alternative

route starting from the corresponding benzyl halide. A related three-step synthesis to produce

similar difluoro benzylamines is detailed in patent literature.[1]

Step 1: Halogenation: 3,5-Difluoro-4-methyltoluene is subjected to radical bromination using

N-Bromosuccinimide (NBS) and a radical initiator like benzoyl peroxide in a non-polar

solvent (e.g., carbon tetrachloride) under reflux to yield 1-(bromomethyl)-3,5-difluoro-4-

methylbenzene.

Step 2: Quaternary Ammonium Salt Formation: The resulting benzyl bromide is reacted with

hexamethylenetetramine (methenamine) in a solvent such as chloroform or

dichloromethane.[1] The mixture is heated to reflux for 2-5 hours, forming a white solid

precipitate of the quaternary ammonium salt.[1]

Step 3: Hydrolysis: The isolated salt is then hydrolyzed using a mixture of a C1-C4 alcohol

(e.g., ethanol) and concentrated hydrochloric acid under reflux for 3-10 hours.[1]

Workup and Isolation: After cooling, the reaction mixture is neutralized with a base (e.g.,

NaOH or aqueous ammonia) to a pH of 7-8.[1] The aqueous layer is then extracted with an

organic solvent like dichloromethane. The combined organic layers are dried over an

anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure

to yield the crude amine.

Purification: The final product is purified by vacuum distillation to afford (3,5-Difluoro-4-

methylphenyl)methanamine as a clear liquid.

Causality Note: The choice of a halogenation-Delepine reaction sequence is effective for

substrates where the corresponding aldehyde is not readily available. The hydrolysis of the

hexaminium salt under acidic conditions is a standard and reliable method for converting

benzyl halides to primary amines.

Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the identity and purity of the synthesized

compound. Data from techniques such as NMR and Mass Spectrometry provide a structural
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fingerprint. While specific experimental data for the title compound is limited in public literature,

predicted data and data from structurally similar compounds provide a strong basis for

characterization.

Technique Expected Observations

¹H NMR

- Ar-CH₃: A singlet around δ 2.2-2.4 ppm. - -

CH₂-NH₂: A singlet around δ 3.8-4.0 ppm. - -

NH₂: A broad singlet (exchangeable with D₂O)

around δ 1.5-2.5 ppm. - Ar-H: A doublet or

multiplet signal around δ 6.8-7.2 ppm, showing

coupling to the adjacent fluorine atoms.

¹³C NMR

- Ar-CH₃: A signal around δ 15-20 ppm. - -CH₂-:

A signal around δ 40-45 ppm. - Aromatic C-H:

Signals in the δ 110-120 ppm range, showing

coupling (splitting) due to fluorine. - Aromatic C-

F: Signals in the δ 158-165 ppm range,

exhibiting large C-F coupling constants (¹JCF). -

Aromatic C-CH₃ & C-CH₂: Quaternary carbon

signals in the aromatic region.

¹⁹F NMR

A single resonance is expected in the typical

range for aryl fluorides, likely showing coupling

to the aromatic protons.

Mass Spec (EI)

- Molecular Ion (M⁺): A peak at m/z = 157. -

Major Fragment: Loss of the amino group (-NH₂)

leading to a fragment at m/z = 141.

Note: Chemical shifts (δ) are in ppm. Predicted data is based on standard chemical shift values

and observed data for analogous structures.

Applications in Research and Drug Development
The true value of (3,5-Difluoro-4-methylphenyl)methanamine lies in its role as a versatile

chemical intermediate. The difluorophenyl motif is a bioisostere for various functional groups

and is frequently incorporated into drug candidates to enhance their pharmacological profiles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12082660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Advantages of Fluorination in Drug Design:

Metabolic Stability: The C-F bond is exceptionally strong, which can block sites of oxidative

metabolism, thereby increasing the half-life of a drug.[2][3]

Enhanced Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic

interactions with protein targets.[3][4]

Modulated Lipophilicity: Strategic fluorination can increase a molecule's lipophilicity,

potentially improving its ability to cross cell membranes and the blood-brain barrier.[2][3]

Potential Therapeutic Areas: The benzylamine scaffold is a core component in a vast array of

biologically active molecules. Derivatives are explored in numerous fields:

Oncology: As building blocks for kinase inhibitors and other anti-cancer agents.[5]

Inflammatory Diseases: The related RORc inverse agonist GNE-3500, which contains a

fluorinated benzylamine-like moiety, has shown potential for treating inflammatory conditions.

[6]

Infectious Diseases: The structural motif is present in compounds investigated for

antimalarial and antiviral properties.[7]

Safety, Handling, and Storage
As with any laboratory chemical, proper safety protocols must be strictly followed.

Hazard Identification: Assumed to be harmful if swallowed, cause skin irritation, and cause

serious eye irritation.[8][9]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a laboratory coat.[8][9] Handle in a well-ventilated area or a chemical fume hood.[8]

First Aid Measures:

Skin Contact: Immediately wash with plenty of soap and water.[10]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.[8]

Inhalation: Move person to fresh air.[8][10]

Ingestion: Rinse mouth and seek immediate medical attention.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible substances like strong oxidizing agents.[10]

Disclaimer:This guide is intended for informational purposes for qualified professionals. Always

consult a comprehensive Safety Data Sheet (SDS) before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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